dimethyl 5-(3,4-dichlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate

• IUPAC Name: dimethyl 3-(3,4-dichlorophenyl)-6,7-dihydro-5H-pyrrolizine-1,2-dicarboxylate
• InChI: InChI=1S/C17H15Cl2NO4/c1-23-16(21)13-12-4-3-7-20(12)15(14(13)17(22)24-2)9-5-6-10(18)11(19)8-9/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: GNXQDXRJRGHDDW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCCN2C(=C1C(=O)OC)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• DSSTOX Substance ID: DTXSID10313214
• Molecular Weight: 368.2 g/mol
• CAS RN: 62522-87-6

Description

Dimethyl 5-(3,4-dichlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate, also known as DCP, is a chemical compound that has been used in scientific research for a variety of applications. DCP is a derivative of pyrrolizine, a heterocyclic compound composed of a nitrogen atom and two carbon atoms. DCP is a white powder that is soluble in water and has a melting point of 164-165°C. It is a relatively stable compound and has a low toxicity.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis is a parasitic disease caused by protozoa of the genus Leishmania. . Research suggests that this compound could be investigated further for its efficacy against Leishmania parasites.

Monoamine Oxidase (MAO) Inhibition

• Monoamine oxidases (MAOs) play a role in the metabolism of neurotransmitters. Inhibition of MAOs can have therapeutic implications for neurological disorders. . Investigating its selectivity and efficacy could be valuable.

Synthesis routes and methods

Procedure details

A solution of N-(3,4-dichlorobenzoyl)proline (28.813 g 0.1 mol) in acetic anhydride (100 mL) and dimethyl acetylenedicarboxylate (50 mL) was stirred in a flask equipped with a reflux condenser and a gas bubbler to monitor CO2 evolution during the reaction. The mixture was heated to 120° C. over a 15-min period, during which time CO2 evolution occurred at an increasingly rapid rate; the temperature was maintained for 1 h after the rate of gas evolution had substantially decreased. The reaction mixture was concentrated in vacuo and the residue, which solidified on cooling, as twice crystallized from hot methanol (500 mL) to yield 33.35 g (91%) of dimethyl 2,3-dihydro-5-(3,4-dichlorophenyl)-1H-pyrrolizine-6,7-dicarboxylate as analytically pure fine white needles.